5-(hexylamino)-1,2,4-triazin-3(2H)-one

• Molecular Formula: C9H16N4O
• Molecular Weight: 196.25 g/mol
• IUPAC Name: 5-(hexylamino)-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C9H16N4O/c1-2-3-4-5-6-10-8-7-11-13-9(14)12-8/h7H,2-6H2,1H3,(H2,10,12,13,14)
• InChI Key: CXIRXMMLVAZARL-UHFFFAOYSA-N
• SMILES: CCCCCCNC1=NC(=O)NN=C1

Description

5-(Hexylamino)-1,2,4-triazin-3(2H)-one, also known as HT, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is a triazine derivative with a hexylamino group attached to the triazine ring. HT has been studied extensively for its ability to inhibit the growth of cancer cells and its potential as an anti-inflammatory agent.

Mechanism of Action

The mechanism of action of 5-(hexylamino)-1,2,4-triazin-3(2H)-one is not yet fully understood. However, it is believed that 5-(hexylamino)-1,2,4-triazin-3(2H)-one inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It is also believed that 5-(hexylamino)-1,2,4-triazin-3(2H)-one may induce apoptosis in cancer cells by activating certain signaling pathways.
Biochemical and Physiological Effects
5-(hexylamino)-1,2,4-triazin-3(2H)-one has been found to have a number of biochemical and physiological effects. Studies have shown that 5-(hexylamino)-1,2,4-triazin-3(2H)-one can inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(hexylamino)-1,2,4-triazin-3(2H)-one in lab experiments is its high degree of purity. This makes it easier to control the dosage and ensure that the results are accurate. However, one of the limitations of using 5-(hexylamino)-1,2,4-triazin-3(2H)-one in lab experiments is that it can be difficult to obtain in large quantities.

Future Directions

There are a number of future directions for research on 5-(hexylamino)-1,2,4-triazin-3(2H)-one. One area of research is the development of new cancer therapies that are based on 5-(hexylamino)-1,2,4-triazin-3(2H)-one. Another area of research is the study of 5-(hexylamino)-1,2,4-triazin-3(2H)-one's potential as an anti-inflammatory agent. Additionally, there is potential for the development of new drugs that are based on 5-(hexylamino)-1,2,4-triazin-3(2H)-one's structure and mechanism of action.
Conclusion
In conclusion, 5-(hexylamino)-1,2,4-triazin-3(2H)-one is a promising compound that has gained attention in the scientific community due to its potential applications in cancer treatment and as an anti-inflammatory agent. Its mechanism of action is not yet fully understood, but it has been found to have a number of biochemical and physiological effects. Further research is needed to fully understand the potential of 5-(hexylamino)-1,2,4-triazin-3(2H)-one and its applications in various fields.

Synthesis Methods

5-(hexylamino)-1,2,4-triazin-3(2H)-one can be synthesized through various methods, including the reaction of 2,4-dichloro-6-hexylamino-1,3,5-triazine with sodium hydroxide. This reaction produces 5-(hexylamino)-1,2,4-triazin-3(2H)-one as a white crystalline powder with a high degree of purity.

Scientific Research Applications

5-(hexylamino)-1,2,4-triazin-3(2H)-one has been extensively studied for its potential applications in cancer treatment. Studies have shown that 5-(hexylamino)-1,2,4-triazin-3(2H)-one can inhibit the growth of cancer cells in vitro and in vivo. 5-(hexylamino)-1,2,4-triazin-3(2H)-one has been found to induce apoptosis, or programmed cell death, in cancer cells. This makes it a promising candidate for the development of new cancer therapies.